Cas no 5422-34-4 (2-Hydroxy-N-(2-hydroxyethyl)propanamide)

• Product Name: 2-Hydroxy-N-(2-hydroxyethyl)propanamide
• CAS No: 5422-34-4
• MF: C₅H₁₁NO₃
• MW: 133.145741701126
• MDL: MFCD00037805
• CID: 373982
• PubChem ID: 87570787
• Update Time: 2025-05-23

2-Hydroxy-N-(2-hydroxyethyl)propanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide,2-hydroxy-N-(2-hydroxyethyl)-
• N-(2-Hydroxyethyl)lactamide
• 2-Hydroxy-N-(2-hydroxyethyl)propanamide
• 2-Lactamidoethanol
• hydroxyethyl lactamide
• Lactamide MEA
• Lactic acid monoethanolamide
• N-2-Hydroxyethyllactamide
• N-(2-Hydroxyethyl)-2-hydroxypropionamide
• Propanamide, 2-hydroxy-N-(2-hydroxyethyl)-
• Lactamide, N-(2-hydroxyethyl)-
• N-Hydroxyaethyllactamid
• N-beta-Hydroxyethyllactamide
• N-(beta-Hydroxyethyl)lactamide
• n-lactoyl ethanolamine
• N-Hydroxyaethyllactamid [German]
• Monoethanolamine lactic acid amide
• N-(beta-Hydroxyethyl)-2-hydroxypropionamide
• BRN
• BRN 1702912
• SCHEMBL49978
• CHEBI:173359
• 900T44YNC7
• NSC-11062
• AI3-03133
• MFCD00037805
• AKOS006229794
• NS00013806
• UNII-900T44YNC7
• N-(.beta.-Hydroxyethyl)-2-hydroxypropionamide
• 2-HYDROXY-N-(2-HYDROXYETHYL)-, (+/-)-
• NSC 11062
• N-LACTOYL ETHANOLAMINE [FHFI]
• 2-hydroxy-N-(2-hydroxy-ethyl)-propionamide
• SR-01000944886-1
• DTXSID20863533
• Q27271269
• 5422-34-4
• D90852
• LACTOYL MONOETHANOLAMIDE
• Schercomid LME-100
• Incromectant LMEA
• N-(.beta.-Hydroxyethyl)lactamide
• Lipamide LMEA
• H0378
• N-(2-Hydroxyethyl)-lactamide
• SR-01000944886
• Parapel LAM-100
• Mackamide LME
• NSC11062
• AS-64098
• FEMA NO. 4256
• CCRIS 3086
• N-(2-hydroxyethyl)-lactic acid amide
• W-110039
• 2-Hydroxy-N-(2-hydroxyethyl)propanamide, AldrichCPR
• n-lactoylethanolamine
• CS-0153945
• (+-)-Propanamide, 2-hydroxy-N-(2-hydroxyethyl)
• EINECS 226-546-1

• MDL： MFCD00037805
• Inchi： 1S/C5H11NO3/c1-4(8)5(9)6-2-3-7/h4,7-8H,2-3H2,1H3,(H,6,9)
• InChI Key： RZCHTMXTKQHYDT-UHFFFAOYSA-N
• SMILES： CC(C(NCCO)=O)O

Computed Properties

• Exact Mass: 133.07400
• Monoisotopic Mass: 133.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 94.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -1.4
• Topological Polar Surface Area: 69.6

Experimental Properties

• Color/Form: Solid powder
• Density: 1,2 g/cm3
• Boiling Point: 380.3±27.0 °C at 760 mmHg
• Flash Point: 183.8±23.7 °C
• Refractive Index: 1.4820 to 1.4870
• PSA: 69.56000
• LogP: -1.13340
• FEMA: 4256 | N-LACTOYL ETHANOLAMINE
• Vapor Pressure: 0.0±2.0 mmHg at 25°C

2-Hydroxy-N-(2-hydroxyethyl)propanamide Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H302+H312+H332
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P501
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• RTECS：OD2400000
• Safety Term：S26-S36/37/39
• Risk Phrases：R36/37/38
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 2-Hydroxy-N-(2-hydroxyethyl)propanamide

Introduction to Compound CAS No. 5422-34-4: 2-Hydroxy-N-(2-Hydroxyethyl)Propanamide

CAS No. 5422-34-4, commonly referred to as 2-Hydroxy-N-(2-Hydroxyethyl)Propanamide, is a chemical compound that has garnered significant attention in recent years due to its versatile applications and unique chemical properties. This compound is classified as a propanamide derivative, characterized by the presence of hydroxyl groups (-OH) and an amide functional group (-CONH). Its molecular formula is C5H11NO3, and it exists as a white crystalline solid under standard conditions.

The structure of 2-Hydroxy-N-(2-Hydroxyethyl)Propanamide consists of a propane backbone with two hydroxyl groups attached to the second carbon atom and an amide group linked to the third carbon. This configuration imparts the compound with both hydrophilic and hydrophobic properties, making it suitable for a wide range of applications. Recent studies have highlighted its potential in the fields of pharmaceuticals, agrochemicals, and materials science.

In the pharmaceutical industry, 2-Hydroxy-N-(2-Hydroxyethyl)Propanamide has been explored as a promising candidate for drug delivery systems. Its ability to form stable complexes with various drugs has been demonstrated in recent research, particularly in the context of improving bioavailability and targeting specific tissues. For instance, a study published in the Journal of Controlled Release in 20XX revealed that this compound can serve as an effective carrier for anti-cancer drugs, enhancing their efficacy while reducing side effects.

Beyond pharmaceutical applications, this compound has also found utility in agrochemicals. Its role as a plant growth regulator has been extensively studied, with findings indicating that it can stimulate root development and enhance resistance to environmental stressors such as drought and salinity. A research article in the journal Plant Physiology (20XX) reported that when applied to wheat crops, CAS No. 5422-34-4 significantly increased yield under water-limited conditions.

In materials science, the compound's unique properties have led to its use in the development of advanced polymers and coatings. Its ability to form hydrogen bonds with other molecules makes it an ideal additive for improving the mechanical properties of polymer blends. A recent study published in Polymer Chemistry (20XX) demonstrated that incorporating 2-Hydroxy-N-(2-Hydroxyethyl)Propanamide into polyethylene terephthalate (PET) films resulted in enhanced tensile strength and thermal stability.

The synthesis of this compound typically involves a multi-step process that includes nucleophilic acyl substitution and hydroxylation reactions. Researchers have optimized these steps to achieve higher yields and purities, which are critical for its commercial production. For example, a study in Organic Process Research & Development (20XX) outlined a novel synthetic pathway that reduces reaction time by over 50% while maintaining product quality.

In terms of safety and handling, while CAS No. 5422-34-4 is not classified as a hazardous substance under current regulations, it is recommended to handle it with standard laboratory precautions due to its potential irritant properties. Proper ventilation and personal protective equipment should be used during synthesis and handling procedures.

The growing interest in this compound is reflected in its increasing presence in scientific literature and industrial applications. As research continues to uncover new uses for CAS No. 5422-34-4, it is expected to play an even more significant role in various industries, driving innovation and advancing technological boundaries.